Cas no 2445786-32-1 (2-Dimethylphosphorylprop-1-ene)

• Product Name: 2-Dimethylphosphorylprop-1-ene
• CAS No: 2445786-32-1
• MF: C₅H₁₁OP
• MW: 118.114002466202
• CID: 6527143
• PubChem ID: 89402993
• Update Time: 2025-06-07

2-Dimethylphosphorylprop-1-ene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14681156
• 2-(dimethylphosphoryl)prop-1-ene
• 2-dimethylphosphorylprop-1-ene
• 2445786-32-1
• EN300-7430573
• 2-Dimethylphosphorylprop-1-ene

• Inchi： 1S/C5H11OP/c1-5(2)7(3,4)6/h1H2,2-4H3
• InChI Key： ASISMJQUGVHJDE-UHFFFAOYSA-N
• SMILES： P(C)(C)(C(=C)C)=O

Computed Properties

• Exact Mass: 118.054751968g/mol
• Monoisotopic Mass: 118.054751968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives Organophosphine oxides

Additional information on 2-Dimethylphosphorylprop-1-ene

2-Dimethylphosphorylprop-1-ene: A Comprehensive Overview

The compound 2-Dimethylphosphorylprop-1-ene (CAS No. 2445786-32-1) is a fascinating molecule with significant applications in various scientific and industrial domains. This compound, also referred to as dimethyl propenyl phosphonate, belongs to the class of organophosphorus compounds, which have been extensively studied for their unique chemical properties and versatile functionalities. Recent advancements in synthetic chemistry have further highlighted its potential in fields such as materials science, pharmaceuticals, and agrochemicals.

Dimethylphosphorylprop-1-ene is characterized by its structure, which includes a phosphorus atom bonded to two methyl groups and a propenyl group. This configuration imparts the compound with reactivity that makes it an ideal precursor for synthesizing more complex molecules. For instance, researchers have utilized dimethylphosphorylprop-1-ene in the preparation of biologically active compounds, such as kinase inhibitors and herbicides. These applications underscore its importance in modern drug discovery and agricultural chemistry.

One of the most notable aspects of 2-Dimethylphosphorylprop-1-ene is its role in catalytic processes. Recent studies have demonstrated its ability to act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these reactions. For example, in the field of organocatalysis, dimethylphosphorylprop-1-ene has been employed to facilitate enantioselective syntheses of chiral molecules. This has opened new avenues for the production of high-value chemicals with precise stereochemical control.

Moreover, dimethylphosphorylprop-1-ene has gained attention for its potential in polymer chemistry. By incorporating this compound into polymer precursors, scientists have developed novel materials with improved thermal stability and mechanical properties. These materials are being explored for use in high-performance composites and advanced coatings, which are critical for aerospace and automotive industries.

In terms of environmental impact, recent research has focused on the biodegradation pathways of dimethylphosphorylprop-1-ene. Understanding its fate in natural ecosystems is crucial for assessing its safety and sustainability. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, reducing its persistence in the environment. This information is vital for regulatory agencies aiming to establish guidelines for its safe use and disposal.

Looking ahead, the demand for dimethylphosphorylprop-1-ene is expected to grow due to its expanding applications across multiple industries. Market analysis suggests that increasing investments in pharmaceutical R&D and the rising need for efficient agrochemicals will drive this growth. Additionally, advancements in green chemistry are likely to enhance the synthesis routes for this compound, making it more accessible and cost-effective.

In conclusion, 2-Dimethylphosphorylprop-1-ene (CAS No. 2445786-32-1) stands out as a versatile and valuable compound with a wide range of applications. Its role in catalysis, materials science, and drug discovery positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to make even greater contributions to various sectors of the global economy.